![molecular formula C12H23NO B4935846 [1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol](/img/structure/B4935846.png)
[1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol
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Overview
Description
[1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol, also known as CPP, is a synthetic compound that has been widely used in scientific research. CPP is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory processes.
Scientific Research Applications
[1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol has been used extensively in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. This compound has been used to investigate the function of the NMDA receptor in synaptic plasticity, learning, and memory. It has also been used to study the role of the NMDA receptor in pain perception, neurodegenerative diseases, and psychiatric disorders.
Mechanism of Action
[1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol is a competitive antagonist of the NMDA receptor. It binds to the same site as the co-agonist glycine, which prevents the activation of the receptor by glutamate. This results in a decrease in calcium influx into the neuron, which is necessary for the induction of long-term potentiation (LTP) and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to block LTP induction in the hippocampus, which is important for learning and memory. It has also been shown to block the development of neuropathic pain in animal models. In addition, this compound has been shown to have neuroprotective effects in models of ischemic stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One advantage of using [1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol in lab experiments is its selectivity for the NMDA receptor. This allows researchers to study the specific role of the NMDA receptor in various physiological and pathological processes. However, one limitation of using this compound is its short half-life, which requires frequent administration in experiments.
Future Directions
There are several future directions for research on [1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol. One area of research is the development of more potent and selective NMDA receptor antagonists. Another area of research is the investigation of the role of the NMDA receptor in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, the use of this compound in combination with other drugs, such as opioids, for the treatment of chronic pain is an area of active research.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. This compound is a potent and selective antagonist of the NMDA receptor and has been shown to have a number of biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, its selectivity for the NMDA receptor makes it a valuable tool for investigating the role of this receptor in various processes. There are several future directions for research on this compound, including the development of more potent and selective NMDA receptor antagonists and the investigation of the role of the NMDA receptor in neurodegenerative diseases.
Synthesis Methods
[1-(cyclohexylmethyl)-2-pyrrolidinyl]methanol can be synthesized by reacting cyclohexylmethylamine with pyrrolidine-2-carboxaldehyde in the presence of sodium borohydride. The resulting this compound is a white crystalline powder that is soluble in water and organic solvents.
properties
IUPAC Name |
[1-(cyclohexylmethyl)pyrrolidin-2-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO/c14-10-12-7-4-8-13(12)9-11-5-2-1-3-6-11/h11-12,14H,1-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUOPWCAPWWHEOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCCC2CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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